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Compound of Interest

Compound Name: Fmoc-D-leucinol

Cat. No.: B613497 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as an in-depth technical guide for trained professionals

in research and development. The information provided is based on available data for Fmoc-L-

leucinol, the L-isomer of Fmoc-D-leucinol, as a specific Safety Data Sheet (SDS) for the D-

isomer was not available. It is imperative to consult the most current and specific safety data

sheet provided by the supplier before handling this chemical and to conduct a thorough risk

assessment for all experimental procedures.

Introduction
Fmoc-D-leucinol, with the CAS number 215178-41-9, is a fluorenylmethyloxycarbonyl (Fmoc)

protected amino alcohol derivative of D-leucine.[1][2] It serves as a valuable building block in

peptide synthesis and other areas of medicinal chemistry.[1] Understanding and implementing

proper safety and handling precautions are of paramount importance to ensure the well-being

of laboratory personnel and to maintain a safe research environment. This guide provides a

comprehensive overview of the known safety data, handling procedures, and emergency

responses related to Fmoc-D-leucinol.

Hazard Identification
While specific hazard data for Fmoc-D-leucinol is not readily available, based on the Safety

Data Sheet for its L-isomer, Fmoc-L-leucinol, the compound may pose the following hazards.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b613497?utm_src=pdf-interest
https://www.benchchem.com/product/b613497?utm_src=pdf-body
https://www.benchchem.com/product/b613497?utm_src=pdf-body
https://www.chemimpex.com/products/14850
https://www.thsci.com/TS64190.html;jsessionid=6B4D753994A010338DFA93058F1FEA13
https://www.chemimpex.com/products/14850
https://www.benchchem.com/product/b613497?utm_src=pdf-body
https://www.benchchem.com/product/b613497?utm_src=pdf-body
https://www.peptide.com/custdocs/MSDS%20DFL101%20Fmoc-Leucinol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613497?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potential Health Effects:

Inhalation: May be harmful if inhaled and could cause respiratory tract irritation.[3]

Skin Contact: May be harmful if absorbed through the skin and may cause skin irritation.[3]

Eye Contact: May cause eye irritation.[3]

Ingestion: May be harmful if swallowed.[3]

OSHA Hazards: According to the available data for the L-isomer, the product is not classified as

a hazardous substance.[3] However, it is prudent to handle it as a potentially hazardous

chemical.

Physical and Chemical Properties
A summary of the known physical and chemical properties of Fmoc-D-leucinol is presented in

Table 1.

Property Value References

CAS Number 215178-41-9 [1][2]

Molecular Formula C21H25NO3 [1]

Molecular Weight 339.43 g/mol [1]

Appearance White powder [1]

Melting Point 135-139 ºC [1]

Purity ≥ 99.5% (HPLC) [1]

Solubility No data available [3]

Flash Point No data available [3]

Handling and Storage
Proper handling and storage procedures are crucial for maintaining the integrity of Fmoc-D-
leucinol and ensuring laboratory safety.
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Handling:

Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling

the powdered form.[4]

Avoid inhalation of dust.[3]

Avoid contact with skin, eyes, and clothing.[5]

Use appropriate personal protective equipment (PPE).[3]

Keep away from sources of ignition and heat.[3]

Wash hands thoroughly after handling.[3]

Storage:

Store in a tightly closed container.[3]

Keep in a dry and well-ventilated place.[3]

Recommended storage temperature is between 0-8 °C.[1]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling Fmoc-D-
leucinol. Recommended PPE is detailed in Table 2.
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PPE Type Specification Rationale References

Eye/Face Protection

Safety glasses with

side-shields or

chemical safety

goggles.

Protects eyes from

airborne particles and

splashes.

[3]

Hand Protection

Chemical-resistant

gloves (e.g., nitrile

gloves).

Provides protection

against incidental skin

contact.

[3][4]

Skin and Body

Protection

Standard laboratory

coat.

Protects skin and

clothing from

contamination.

[3]

Respiratory Protection
N95 (US) or

equivalent respirator.

Recommended to

prevent inhalation of

fine powder.

First Aid Measures
In the event of accidental exposure, immediate and appropriate first aid should be

administered. Table 3 outlines the recommended first aid procedures.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.peptide.com/custdocs/MSDS%20DFL101%20Fmoc-Leucinol.pdf
https://www.peptide.com/custdocs/MSDS%20DFL101%20Fmoc-Leucinol.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Fmoc_Ile_Ser_Psi_Me_Me_pro_OH.pdf
https://www.peptide.com/custdocs/MSDS%20DFL101%20Fmoc-Leucinol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613497?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Procedure References

Inhalation

Move the individual to fresh air.

If breathing is difficult, provide

oxygen and seek immediate

medical assistance. If not

breathing, give artificial

respiration.

[3][4]

Skin Contact

Remove contaminated clothing

and wash the affected area

thoroughly with soap and

plenty of water.

[3][4]

Eye Contact

Immediately flush eyes with

copious amounts of water for

at least 15 minutes, removing

contact lenses if present and

easy to do. Seek prompt

medical attention.

[3][4]

Ingestion

Do not induce vomiting. If the

person is conscious, rinse their

mouth with water. Never give

anything by mouth to an

unconscious person. Seek

immediate medical attention.

[3][4]

Firefighting and Accidental Release Measures
Firefighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3] For small fires, a carbon dioxide or dry chemical extinguisher is

recommended. For large fires, use water spray, fog, or foam. Do not use a water jet.[3]

Hazardous Combustion Products: Oxides of carbon (CO, CO2) and nitrogen (NOx) may be

produced during a fire.[3]
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Special Protective Equipment: Firefighters should wear self-contained breathing apparatus

(SCBA) and full protective gear.[3]

Accidental Release Measures:

Personal Precautions: Use personal protective equipment, including splash goggles, a full

suit, a dust respirator, boots, and gloves. A self-contained breathing apparatus should be

used to avoid inhalation of the product.[3]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[6]

Methods for Cleaning Up: For small spills, use appropriate tools to put the spilled material

into a convenient waste disposal container. For large spills, use a shovel to put the spilled

material into a convenient waste disposal container.[3]

Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.[3]

Conditions to Avoid: Strong oxidizing agents.[3]

Hazardous Decomposition Products: Under fire conditions, may decompose to produce

carbon oxides (CO, CO2) and nitrogen oxides (NOx).[3]

Toxicological Information
There is no specific toxicological data available for Fmoc-D-leucinol.[3] The information

provided is based on the potential hazards of similar compounds. The toxicological properties

have not been fully investigated.

Experimental Protocols and Workflows
The following diagrams illustrate general workflows for laboratory safety and first aid response.
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General Laboratory Safety Workflow for Handling Fmoc-D-leucinol

Preparation

Handling

Post-Handling

Conduct Risk Assessment

Consult SDS

Prepare Engineering Controls
(Fume Hood)

Don Appropriate PPE

Weigh/Transfer Compound
in Fume Hood

Perform Experiment

Decontaminate Work Area

Dispose of Waste Properly

Doff PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General laboratory safety workflow for handling chemical reagents.
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First Aid Response for Accidental Exposure to Fmoc-D-leucinol

Route of Exposure

Immediate Actions

Accidental Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Provide Oxygen if Needed

Seek Medical Attention

Remove Contaminated Clothing
Wash with Soap and Water

Flush with Water for 15 min
Remove Contact Lenses
Seek Medical Attention

Rinse Mouth with Water
Do Not Induce Vomiting
Seek Medical Attention

Click to download full resolution via product page

Caption: Flowchart for first aid response in case of accidental exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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